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Compound of Interest

1,3-Diethoxy-1,1,3,3-
Compound Name: o
tetramethyldisiloxane

Cat. No.: B3416283

An In-depth Technical Guide to the Safe Handling and Storage of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane

Authored by: Gemini, Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling and storage of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane (CAS No: 18420-09-2). The protocols and recommendations herein are
synthesized from authoritative safety data sheets and chemical literature to ensure the highest
standards of laboratory safety and scientific integrity.

Section 1: Chemical Identity and Physicochemical
Properties

1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is an organosilicon compound widely utilized as a
chemical intermediate and a precursor in the synthesis of silicone polymers.[1] Its unique
structure, featuring a disiloxane backbone with ethoxy and methyl functional groups, dictates its
specific reactivity and handling requirements.[1] The ethoxy groups are susceptible to
hydrolysis, a key consideration for its handling and storage.[2]

A summary of its essential physicochemical properties is presented below for quick reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3416283?utm_src=pdf-interest
https://www.benchchem.com/product/b3416283?utm_src=pdf-body
https://www.benchchem.com/product/b3416283?utm_src=pdf-body
https://www.benchchem.com/product/b3416283?utm_src=pdf-body
https://www.benchchem.com/product/b3416283?utm_src=pdf-body
https://www.benchchem.com/product/b3416283?utm_src=pdf-body
https://www.benchchem.com/product/b098531
https://www.benchchem.com/product/b098531
https://www.smolecule.com/products/s1517273
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsH2203Si2 [3114]
Molecular Weight 222.43 g/mol [3]

CAS Number 18420-09-2 [3]
Appearance Colorless liquid [5]

Boiling Point 161 °C

Density 0.883 g/mL at 25 °C [3]

Flash Point 43 °C (109.4 °F) - Closed Cup

Vapor Pressure 1.06 mmHg at 25 °C [3]
Refractive Index n20/D 1.389 [3]

Section 2: Hazard Identification and GHS
Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS).[6]
Understanding these hazards is the foundation of safe laboratory practice. The primary risks
are associated with its flammability and its irritant properties.[5] Furthermore, a critical, yet
indirect, hazard is its reaction with water or moisture, which liberates ethanol, a flammable
substance that can contribute to a hazardous atmosphere.[5]
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Hazard Class &

GHS Classification Hazard Statement Signal Word
Category
o Flammable Liquid, H226: Flammable )
Flammable Liquid o Warning
Category 3 liquid and vapor
o Serious Eye Irritation, H319: Causes serious ]
Eye Irritation o Warning
Category 2A eye irritation
S Skin Irritation, H315: Causes skin ]
Skin Irritation o Warning
Category 2 irritation
) o H335: May cause ]
Respiratory Irritation STOT SE, Category 3 Warning

respiratory irritation

Source(s):[5][6]
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sequence (Putting On)

PPE Donning

1. Lab Coat / Apron

[2. Respirator (if neededD

G. Goggles / Face Shield

4. Gloves

After Task Completion

.

PPE Doffing Sequence (Taking Off)

[2. Goggles / Face Shiel(D
3. Lab Coat / Apron

G. Respirator (if neededD
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Spill Occurs

Is the spill large or
in a confined space?

Evacuate the area. .
. Small, manageable spill
Contact emergency services.

(Ensure proper PPE is Worn)

Ventilate the area.
Eliminate ignition sources.

Contain and absorb spill with
inert material (e.g., sand, vermiculite).

;

Collect absorbed material using
non-sparking tools into a
sealed container for disposal.

(Decontaminate the spill area)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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